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Cat. No.: B1216090 Get Quote

For laboratory professionals engaged in research and development, ensuring safe and

compliant handling of chemical compounds is paramount. This document provides immediate,

essential safety and logistical information for the handling of Terpin, including personal

protective equipment (PPE) recommendations, procedural guidance for safe use, and disposal

plans.

Hazardous Properties of Terpin
Terpin, also known as Terpin hydrate, is a synthetic terpenoid glycol derived from turpentine

oil.[1] While some safety data sheets (SDS) classify it as not a hazardous substance or

mixture, others indicate that it can cause skin, eye, and respiratory irritation.[2][3][4][5] It is

crucial to handle this compound with appropriate precautions to minimize exposure risks.

Quantitative Data Summary

Occupational exposure limits for Terpin have not been established by major regulatory bodies.

[2][6]
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
No data available [2]

NIOSH REL (Recommended

Exposure Limit)
No data available [2]

ACGIH TLV (Threshold Limit

Value)
No data available [2]

Physical and Chemical

Properties

Appearance
Colorless crystals or white

powder
[7]

Physical State Solid [7]

Odor
Odorless or slight

characteristic odor
[7]

Solubility in Water Slightly soluble [7]

Melting Point 116 - 119 °C [1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential to minimize exposure to Terpin.[8] The selection of

PPE should be based on a thorough hazard assessment of the specific laboratory procedures

being performed.[2]

Recommended PPE for Handling Terpin
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PPE Category Specification Purpose

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for tasks

with a higher splash risk.[2][9]

To protect eyes from dust

particles and splashes.

Skin Protection

Chemical-resistant gloves

(material to be selected based

on the specific solvent used, if

any, and duration of use). A

laboratory coat or chemical-

resistant apron should be

worn.[2][10]

To prevent skin contact, which

may cause irritation.[2][5]

Respiratory Protection

Not typically required under

normal use conditions with

adequate ventilation.[4] If dust

or aerosols are generated, a

NIOSH-approved respirator

should be used.[7][10]

To prevent respiratory irritation

from inhaling dust or aerosols.

[2][5]

Footwear Close-toed footwear.
To protect feet from spills and

falling objects.

Experimental Protocols: Safe Handling and Disposal
Adherence to standardized operating procedures is critical for the safe handling and disposal of

Terpin.

Standard Operating Procedure for Handling Terpin

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood, especially when

handling the powder form to minimize dust generation.[2][11]

Assemble all necessary equipment and reagents before starting work.
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Don the appropriate personal protective equipment as outlined in the table above.

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust or fumes.[2]

Minimize dust generation and accumulation.[2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[2][11]

Keep away from incompatible substances such as strong oxidizing agents and strong

mineral acids.[7]

Disposal Plan

All chemical waste must be managed in a safe and environmentally sound manner that

complies with all applicable federal, state, and local regulations.[12]

Waste Collection:

Collect waste Terpin and any contaminated materials (e.g., gloves, weighing paper) in a

designated, properly labeled, and compatible waste container.[13]

Ensure the waste container is kept closed except when adding waste.[12]

Labeling and Storage:

Label the waste container clearly with "Hazardous Waste" and the chemical name

"Terpin".

Store the waste container in a designated satellite accumulation area.[12][13]
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Disposal:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office.[12]

Do not dispose of Terpin down the drain or in the regular trash.[12]

For empty containers, triple rinse with a suitable solvent, collect the rinsate as hazardous

waste, and then the container may be disposed of as non-hazardous waste after removing

or defacing the label.[14]
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EHS

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material

Carefully Collect Absorbed Material

Decontaminate the Spill Area

Dispose of Waste in a Labeled Container

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for responding to a Terpin spill.
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First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Get medical attention if irritation develops.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention if irritation persists.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Get medical attention if symptoms occur.[7]
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Experiment Planning

Conduct Hazard Assessment

Select Appropriate PPE

Handle Terpin in a Ventilated Area

Store in a Cool, Dry, Well-Ventilated Area Collect Waste in a Labeled Container

Dispose of Waste via EHS

Procedure Complete

Click to download full resolution via product page

Caption: Standard operating procedure for handling Terpin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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